Cas no 1272831-17-0 (N,2-dimethyl-4-(morpholine-4-carbonyl)aniline)

• Product Name: N,2-dimethyl-4-(morpholine-4-carbonyl)aniline
• CAS No: 1272831-17-0
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD19119930
• CID: 5558793
• PubChem ID: 55163049
• Update Time: 2025-05-23

N,2-dimethyl-4-(morpholine-4-carbonyl)aniline Chemical and Physical Properties

Names and Identifiers

• N,2-dimethyl-4-(morpholine-4-carbonyl)aniline

• MDL： MFCD19119930
• Inchi： 1S/C13H18N2O2/c1-10-9-11(3-4-12(10)14-2)13(16)15-5-7-17-8-6-15/h3-4,9,14H,5-8H2,1-2H3
• InChI Key： BEFITWVLPYHQFY-UHFFFAOYSA-N
• SMILES： C(N1CCOCC1)(C1C=CC(NC)=C(C)C=1)=O

Additional information on N,2-dimethyl-4-(morpholine-4-carbonyl)aniline

Comprehensive Overview of N,2-dimethyl-4-(morpholine-4-carbonyl)aniline (CAS No. 1272831-17-0)

N,2-dimethyl-4-(morpholine-4-carbonyl)aniline, with the CAS number 1272831-17-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of aniline derivatives, which are widely studied for their potential applications in drug discovery and material science. The presence of both morpholine and dimethyl functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its carbonyl and amine functionalities, which are pivotal in designing bioactive compounds.

In recent years, the demand for N,2-dimethyl-4-(morpholine-4-carbonyl)aniline has surged due to its potential role in developing kinase inhibitors and other small-molecule therapeutics. Kinase inhibitors are a hot topic in oncology and autoimmune disease research, as they target specific pathways involved in cell proliferation and inflammation. The compound's unique structure allows it to interact with various biological targets, making it a valuable candidate for high-throughput screening (HTS) assays. Additionally, its morpholine ring is known to enhance solubility and bioavailability, which are critical factors in drug design.

From a synthetic chemistry perspective, CAS 1272831-17-0 is often utilized as a building block for constructing more complex heterocyclic systems. Its aniline core can undergo various reactions, such as alkylation, acylation, and cross-coupling, enabling the creation of diverse chemical libraries. This flexibility aligns with the growing trend of fragment-based drug discovery (FBDD), where small molecules like N,2-dimethyl-4-(morpholine-4-carbonyl)aniline serve as starting points for optimizing drug candidates. The compound's molecular weight and logP values also make it suitable for medicinal chemistry applications.

Another area where N,2-dimethyl-4-(morpholine-4-carbonyl)aniline shows promise is in material science. Its aromatic and heterocyclic components can contribute to the development of organic semiconductors and photovoltaic materials. With the rise of green chemistry and sustainable technologies, researchers are exploring how such compounds can be integrated into energy-efficient devices. The morpholine moiety, in particular, is known to improve thermal stability and electron transport properties, which are essential for advanced materials.

Safety and regulatory compliance are also critical considerations when working with CAS 1272831-17-0. While the compound is not classified as a hazardous substance, proper handling protocols should be followed to ensure workplace safety. Researchers often search for MSDS (Material Safety Data Sheets) and analytical data to verify purity and stability. The compound's spectroscopic properties, such as NMR and HPLC profiles, are frequently discussed in scientific literature to aid in identification and quality control.

In conclusion, N,2-dimethyl-4-(morpholine-4-carbonyl)aniline (1272831-17-0) is a multifaceted compound with broad applications in pharmaceutical research, chemical synthesis, and material science. Its structural features, including the morpholine and dimethylaniline groups, make it a valuable tool for scientists exploring new therapeutic and technological frontiers. As the demand for innovative small molecules grows, this compound is poised to play a pivotal role in advancing drug discovery and sustainable materials.